2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-(5-ethylthiophen-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C16H15N3OS3/c1-2-11-7-8-12(22-11)9-17-19-15(20)10-21-16-18-13-5-3-4-6-14(13)23-16/h3-9H,2,10H2,1H3,(H,19,20)/b17-9+
• InChI Key: DNAUZENSCVJEJR-RQZCQDPDSA-N
• Canonical SMILES: CCC1=CC=C(S1)C=NNC(=O)CSC2=NC3=CC=CC=C3S2
• Isomeric SMILES: CCC1=CC=C(S1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H15N3OS3
• Molecular Weight: 361.5 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry. This compound possesses a unique chemical structure that makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide has significant effects on various biochemical and physiological processes. For example, it has been shown to inhibit the production of inflammatory cytokines and chemokines, reduce the proliferation of cancer cells, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide in lab experiments is its ability to target multiple pathways involved in inflammation and cancer progression. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research involving 2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide. Some possible areas of investigation include:
1. The development of more efficient synthesis methods for this compound.
2. The exploration of its potential applications in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases.
3. The investigation of its potential as a drug delivery agent.
4. The development of more water-soluble derivatives of this compound.
5. The identification of its molecular targets and the elucidation of its mechanism of action.
Conclusion:
In conclusion, 2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide is a promising compound with many potential applications in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to explore its potential in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide involves the reaction of 2-aminobenzothiazole with ethyl-2-thiophene carboxylate to form a key intermediate. This intermediate is then reacted with hydrazine hydrate and acetic anhydride to yield the final product.

Scientific Research Applications

The potential applications of 2-(1,3-benzothiazol-2-ylthio)-N'-[(5-ethyl-2-thienyl)methylene]acetohydrazide in scientific research are vast. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.